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Compound of Interest

Compound Name: DL-Alanine-d3

Cat. No.: B1339985

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the commercial sources,
typical purity, synthesis, and analytical methodologies for DL-Alanine-d3. This deuterated
analog of alanine is a critical tool in various research and development applications, including
metabolic studies, pharmacokinetic analysis, and as an internal standard in mass
spectrometry-based quantification.

Commercial Availability and Typical Purity

DL-Alanine-d3 is readily available from several reputable chemical suppliers. The isotopic and
chemical purity of commercially available DL-Alanine-d3 are critical parameters for ensuring
the accuracy and reliability of experimental results. The following table summarizes the
offerings from prominent vendors.
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Isotopic Purity = Chemical

Supplier Product Name  CAS Number .
(atom % D) Purity
) ) DL-Alanine- -
Sigma-Aldrich 53795-94-1 99% Not specified
3,3,3-d3
Cambridge
DL-ALANINE
Isotope 53795-94-1 98% 98%[1][2]
_ (3,3,3-D3, 98%)
Laboratories, Inc.
Clearsynth DL-Alanine D3 53795-94-1 Not specified High quality
DL-Alanine-3, 3, ) .
CP Lab Safety 3.3 53795-94-1 min 98% min 98%
_ DL-ALANINE
Eurisotop 53795-94-1 98% 98%1]

(3,3,3-D3, 98%)

Note: Purity specifications are subject to batch-to-batch variability. Always refer to the
Certificate of Analysis (CoA) provided by the supplier for the most accurate information.

Synthesis and Purification Methodologies

The synthesis of DL-Alanine-d3 typically involves the introduction of deuterium at the methyl
position of the alanine molecule. Several methods have been reported, with the most common
approaches involving hydrogen-deuterium (H/D) exchange reactions.

Synthesis of DL-Alanine-d7 (Perdeuterated)

A common laboratory-scale synthesis for perdeuterated DL-alanine involves treating L-alanine
with aluminum(lll) sulfate and pyridoxal hydrochloride in deuterium oxide (D20) at reflux. This
method achieves high levels of deuteration at both the a and 3 positions.[3]

Experimental Protocol: Synthesis of Perdeuterated DL-Alanine-d7

e Reactant Preparation: In a round-bottom flask, dissolve commercially available L-alanine,
aluminum(lll) sulfate, and a catalytic amount of pyridoxal hydrochloride in D20.

e Reaction: Reflux the mixture for 24 hours. The H/D exchange occurs during this period.[3]
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o Work-up: After cooling, the reaction mixture is typically purified to remove the catalyst and
any byproducts.

Synthesis

AI2(S04)3, Pyridoxal HCI, D20

Crude_DL_Alanine_d7
I

L-Alanine

Click to download full resolution via product page

Synthesis of Perdeuterated DL-Alanine.

Purification

Purification of the crude deuterated alanine is essential to remove starting materials, catalysts,
and byproducts. Recrystallization is a widely used and effective method.

Experimental Protocol: Recrystallization of DL-Alanine
e Dissolution: Dissolve the crude DL-Alanine in a minimal amount of hot water.

» Precipitation: Add a larger volume of a water-miscible organic solvent, such as methanol or
ethanol, to the hot solution.[4]

» Crystallization: Allow the solution to cool slowly to room temperature, followed by chilling in
an ice bath to induce crystallization.

« |solation: Collect the purified crystals by vacuum filtration and wash with a small amount of
cold solvent.[4]

» Drying: Dry the crystals under vacuum to remove residual solvent.
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Purification
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Recrystallization Workflow for DL-Alanine.

Quality Control and Purity Analysis

Ensuring the isotopic and chemical purity of DL-Alanine-d3 is paramount for its intended
applications. A combination of chromatographic and spectroscopic techniques is employed for
comprehensive quality control.

Isotopic Purity Determination

The isotopic enrichment of DL-Alanine-d3 is typically determined using Nuclear Magnetic
Resonance (NMR) spectroscopy or Mass Spectrometry (MS).

Experimental Protocol: Isotopic Purity by NMR

o Sample Preparation: Dissolve a precisely weighed amount of the DL-Alanine-d3 sample in a
suitable deuterated solvent (e.g., D20).

o Data Acquisition: Acquire a *H NMR spectrum. The absence or significant reduction of the
signal corresponding to the methyl protons confirms deuteration.

e Analysis: The isotopic purity can be quantified by comparing the integral of the residual
methyl proton signal to that of a known internal standard or the a-proton signal.

Chemical and Chiral Purity Determination

High-Performance Liquid Chromatography (HPLC) is the primary method for assessing both
the chemical and chiral purity of DL-Alanine-d3.

Experimental Protocol: Chiral Purity by HPLC
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e System Preparation: Use a chiral HPLC column, such as an Astec® CHIROBIOTIC® T, with
a mobile phase typically consisting of a mixture of water, methanol, and formic acid.[5]

o Sample Preparation: Dissolve the DL-Alanine-d3 sample in the mobile phase.

e Analysis: Inject the sample onto the HPLC system. The D- and L-enantiomers will be
separated, allowing for the determination of the enantiomeric excess.[5] Detection is
commonly performed using a UV detector at 210 nm.[5]
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Quality Control Workflow for DL-Alanine-d3.

This technical guide provides a foundational understanding of the commercial landscape and
analytical considerations for DL-Alanine-d3. For specific applications, researchers should
always consult the supplier's documentation and perform appropriate validation experiments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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